Cas no 70864-04-9 (1,3-benzodioxol-5-ylmethyl Propanoate)

70864-04-9 structure
Product name:1,3-benzodioxol-5-ylmethyl Propanoate
1,3-benzodioxol-5-ylmethyl Propanoate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-benzodioxol-5-ylmethyl propanoate
- N,N-bis(2-methylprop-2-enyl)oxamide
- NSC48114
- N~1~,N~2~-Bis(2-methylprop-2-en-1-yl)ethanediamide
- NSC-48114
- DTXSID40991140
- 70864-04-9
- 1,3-benzodioxol-5-ylmethyl Propanoate
-
- Inchi: InChI=1S/C10H16N2O2/c1-7(2)5-11-9(13)10(14)12-6-8(3)4/h1,3,5-6H2,2,4H3,(H,11,13)(H,12,14)
- InChI Key: HMWRAHPYTUSHLY-UHFFFAOYSA-N
- SMILES: CC(=C)CNC(=O)C(=O)NCC(=C)C
Computed Properties
- Exact Mass: 208.07356
- Monoisotopic Mass: 196.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 44.76
- LogP: 1.15280
1,3-benzodioxol-5-ylmethyl Propanoate Related Literature
-
Keiko Okuzumi,Noriyuki Hara,Hidehiro Uekusa,Yoshinori Fujimoto Org. Biomol. Chem., 2005,3, 1227-1232
-
Jinlu Tang,Hui Shi,Xiaoxiao He,Yanli Lei,Qiuping Guo,Kemin Wang,Lv'an Yan,Dinggeng He Chem. Commun., 2016,52, 1482-1485
-
Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
-
Xiaoxiao Liu,Shaoguang Wu,Youjia Wang,Yanmei Li,Ruidong Wang,Tianzhi Yu,Wenming Su,Yuling Zhao,Di Zhang New J. Chem., 2021,45, 19154-19163
70864-04-9 (1,3-benzodioxol-5-ylmethyl Propanoate) Related Products
- 1368332-19-7(4-AMINO-2-CYCLOHEXYLBUTAN-2-OL)
- 1541993-00-3(4-fluoro-3-(2,2,2-trifluoroethoxy)aniline)
- 1187931-00-5(2-(4-Fluoro-benzyl)-pyrrolidine hydrochloride)
- 1038280-79-3(1-(2-bromophenyl)ethyl(3-methoxypropyl)amine)
- 2171706-77-5(1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-3,3-dimethylazetidine-2-carboxylic acid)
- 1806818-20-1(Ethyl 2,3-dibromo-4-(difluoromethyl)pyridine-6-acetate)
- 1620680-50-3((3S)-3-(methylamino)butan-1-ol)
- 942357-57-5(3-[5-amino-2-(trifluoromethyl)-1H-benzimidazol-1-yl]propan-1-ol)
- 2059988-62-2(2-{3-(methylamino)phenylmethoxy}acetic acid)
- 932997-83-6(2-(6-methyl-3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-3-(trifluoromethyl)phenylacetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
